Cas no 40732-64-7 ([(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate)

[(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate structure
40732-64-7 structure
Product Name:[(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate
CAS No:40732-64-7
MF:C16H20N2O7
MW:352.339204788208
CID:2667744
Update Time:2023-08-06

[(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethylpropionic acid [(2R)-3β-acetoxy-2,3,3aβ,9aβ-tetrahydro-6-oxo-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-2α-yl]methyl ester
    • 2,2-Dimethylpropionic acid [(2R)-3beta-acetoxy-2,3,3abeta,9abeta-tetrahydro-6-oxo-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-2alpha-yl]methyl ester
    • [(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methy
    • [(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl 2,2-dimethylpropanoate
    • Inchi: 1S/C16H20N2O7/c1-8(19)23-11-9(7-22-14(21)16(2,3)4)24-13-12(11)25-15-17-10(20)5-6-18(13)15/h5-6,9,11-13H,7H2,1-4H3/t9-,11-,12+,13-/m1/s1
    • InChI Key: WDEVFUKOKIWGRA-FOUMNBMASA-N
    • SMILES: O1[C@H](COC(C(C)(C)C)=O)[C@H]([C@H]2[C@@H]1N1C=CC(N=C1O2)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 664
  • XLogP3: -0.5
  • Topological Polar Surface Area: 104
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